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Compound of Interest

Compound Name: 4-Ethoxybenzophenone

Cat. No.: B1583604

An In-Depth Technical Guide to the Health and Safety of Handling 4-Ethoxybenzophenone
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 4-
Ethoxybenzophenone. As a compound utilized in specialized research and development, a
thorough understanding of its properties and associated hazards is paramount to ensuring a
safe laboratory environment. This document moves beyond standard safety data sheets to
explain the causality behind safety protocols, empowering scientific professionals to work with
this chemical confidently and responsibly.

Chemical Identity and Physicochemical Properties

4-Ethoxybenzophenone is an aromatic ketone. Understanding its basic chemical identity is
the foundation of a sound safety assessment.

Chemical Name: (4-ethoxyphenyl)(phenyl)methanone

Synonyms: 4-Benzoylethoxybenzene

CAS Number: 27982-06-5

Molecular Formula: C1sH1402

Molecular Weight: 226.27 g/mol
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Physicochemical Data Summary

Property

Value

Source

Appearance

Crystalline powder

[1]

Water Solubility

Does not mix well with water

[1]

Stability

Considered stable under

normal conditions

[1]

Incompatible Materials

Strong oxidizing agents (e.g.,
nitrates, peroxides, chlorine

bleaches)

[1](2]

Note: Some physicochemical data is based on the closely related analogue, 4-

Methoxybenzophenone, due to limited specific data for 4-Ethoxybenzophenone.

Hazard Identification and GHS Classification

While comprehensive toxicological data for 4-Ethoxybenzophenone is not readily available,

data from structurally similar compounds, particularly 4-Ethoxy-2-hydroxybenzophenone,

provides a strong basis for hazard assessment under the Globally Harmonized System (GHS).

[3][4] The primary hazards are associated with irritant properties.

GHS Hazard Classification Summary

Hazard Class Hazard Statement Signal Word Pictogram
Skin H315: Causes skin ]
) o L Warning GHSO07
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ]
o S Warning GHSO07
Damage/Irritation eye irritation
Specific Target Organ
o ] H335: May cause )
Toxicity (Single Warning GHSO07

Exposure)

respiratory irritation
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The primary routes of occupational exposure are inhalation of dust particles, direct skin contact,
and eye contact. Ingestion is a less common but possible route of exposure. The health effects
are primarily irritative. Prolonged or repeated exposure may lead to allergic reactions in
sensitive individuals.[5]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, beginning with robust engineering controls and
supplemented by appropriate PPE, is critical for minimizing exposure.

Engineering Controls
The primary engineering control for handling powdered chemicals like 4-

Ethoxybenzophenone is to minimize the generation and inhalation of dust.

» Ventilation: All handling of the solid compound should occur in a well-ventilated area. A
certified chemical fume hood is required when weighing, transferring, or preparing solutions
to capture any airborne particulates at the source.[6] Local exhaust ventilation should be
designed to prevent the accumulation and recirculation of dust in the workspace.[1]

o Safety Stations: Safety showers and eyewash stations must be readily accessible and
located near the workstation.[7]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected carefully to provide an effective barrier.

Required PPE for Handling 4-Ethoxybenzophenone
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Rationale and Best

Body Part PPE Specification .
Practices
Gloves must be inspected for
tears or degradation before
Chemical-resistant gloves use.[5] Use proper glove
Hands (Nitrile or Neoprene removal technique to avoid
recommended) contaminating skin.[5] Wash
hands thoroughly after
removing gloves.[5]
Safety glasses with side
shields or chemical safety Provides a physical barrier
Eyes/Face goggles. A face shield may be against airborne dust particles
required if there is a splash and accidental splashes.[6][8]
hazard.
Fully-buttoned laboratory coat. ]
Skin/Body Consider a PVC apron for Protects skin and personal

larger quantities.

clothing from contamination.[1]

Respiratory

NIOSH-approved particulate
respirator (e.g., N95)

Required when engineering
controls are insufficient or
during spill cleanup to prevent

inhalation of dust.[5]

Workflow for PPE Selection and Use

The following diagram illustrates the decision-making process for selecting and using PPE

when handling 4-Ethoxybenzophenone.
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Caption: PPE selection and use workflow for 4-Ethoxybenzophenone.

Standard Operating Procedures for Safe Handling

Adherence to established protocols is crucial for safety. The following procedures should be
incorporated into laboratory-specific SOPs.

Protocol 1: Weighing and Transferring Solid 4-

Ethoxybenzophenone

o Preparation: Ensure the chemical fume hood is on and the sash is at the appropriate height.
Clear the work area of any unnecessary items.

o PPE: Don all required personal protective equipment as detailed in the table above.

e Weighing: Place a weigh boat on the analytical balance and tare. Carefully scoop the desired
amount of 4-Ethoxybenzophenone powder into the weigh boat using a clean spatula. Avoid
creating dust clouds.

o Transfer: Promptly and carefully transfer the weighed powder into the receiving vessel.

o Cleanup: Gently tap the weigh boat to dislodge any remaining powder. Dispose of the weigh
boat and any contaminated materials (e.g., weighing paper) in the designated solid chemical
waste container.
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Post-Handling: Wipe down the spatula, balance, and surrounding work surface with a damp
cloth. Doff PPE in the correct order and wash hands thoroughly.

Emergency Procedures

Preparedness is key to mitigating the impact of an accidental exposure or release.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.[9]

If Inhaled: Move the person to fresh air immediately.[5][8] If breathing is difficult or irritation
persists, seek medical attention.[1]

In Case of Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected
area thoroughly with soap and plenty of water.[5][10] If skin irritation occurs or persists,
consult a physician.[8]

In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[5][10] Remove contact lenses if
present and easy to do.[8] Seek immediate medical attention from an ophthalmologist.

If Swallowed: Do NOT induce vomiting. Rinse the mouth with water.[5] Never give anything
by mouth to an unconscious person.[9] Seek immediate medical attention and show the
Safety Data Sheet to the attending physician.[5]

Fire-Fighting Measures

While not highly flammable, 4-Ethoxybenzophenone is a combustible solid.[1]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide.[5][8]

Unsuitable Extinguishing Media: Avoid using a solid water stream, as it may scatter the
burning powder and spread the fire.[11]

Hazardous Combustion Products: Thermal decomposition can produce toxic fumes,
including carbon monoxide (CO) and carbon dioxide (CO2).[6][8]
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o Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective
gear to prevent contact with hazardous vapors and combustion products.[5][6]

Accidental Release Measures (Spill Protocol)

A prompt and correct response to a spill is essential to prevent wider contamination and
exposure.

o Evacuate & Secure: Alert personnel in the immediate area. Evacuate non-essential
personnel and restrict access to the spill area.

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
o PPE: Don appropriate PPE, including respiratory protection (N95 respirator).

o Contain & Clean: Gently sweep up the spilled solid material, taking care to avoid generating
dust.[7] Use a dustpan and brush or a HEPA-filtered vacuum. Do not use compressed air.

e Collect: Place the collected material into a suitable, labeled, and sealed container for
disposal.[5]

o Decontaminate: Clean the spill area with a damp cloth.

» Dispose: Dispose of all contaminated materials (including cleaning cloths and PPE) as
hazardous waste in accordance with institutional and local regulations.[5]

Spill Response Workflow Diagram
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Caption: Workflow for responding to a solid spill of 4-Ethoxybenzophenone.
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Disposal Considerations

All waste materials must be handled as hazardous waste.

o Chemical Waste: Unused product and spill cleanup materials should be collected in a
sealed, properly labeled container.[5]

o Contaminated Packaging: Dispose of containers as unused product. Do not reuse empty
containers.[5]

e Regulatory Compliance: All waste disposal must be conducted through a licensed
professional waste disposal service and in strict accordance with all local, state, and federal
regulations.[1]

Conclusion

4-Ethoxybenzophenone is a compound that can be handled safely by knowledgeable
professionals. The keys to safety are a thorough understanding of its irritant hazards, the
consistent use of engineering controls, diligent application of appropriate personal protective
equipment, and adherence to established protocols for handling and emergencies. By
integrating these principles into all laboratory activities, researchers can effectively mitigate
risks and maintain a secure working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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